Cas no 817638-41-8 (1,3,5-Benzenetriamine, N1,N1,N3,N3,N5,N5-hexakis[3,5-bis(trifluoromethyl)phenyl]-)

1,3,5-Benzenetriamine, N1,N1,N3,N3,N5,N5-hexakis[3,5-bis(trifluoromethyl)phenyl]- structure
817638-41-8 structure
Product Name:1,3,5-Benzenetriamine, N1,N1,N3,N3,N5,N5-hexakis[3,5-bis(trifluoromethyl)phenyl]-
CAS No:817638-41-8
MF:C54H21F36N3
MW:1395.70717978477
CID:703088
Update Time:2023-03-29

1,3,5-Benzenetriamine, N1,N1,N3,N3,N5,N5-hexakis[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriamine,N,N,N',N',N'',N''-hexakis[3,5-bis(trifluoromethyl)phenyl]-
    • 1,3,5-Benzenetriamine, N1,N1,N3,N3,N5,N5-hexakis[3,5-bis(trifluoromethyl)phenyl]-
    • Inchi: 1S/C54H21F36N3/c55-43(56,57)22-1-23(44(58,59)60)8-34(7-22)91(35-9-24(45(61,62)63)2-25(10-35)46(64,65)66)40-19-41(92(36-11-26(47(67,68)69)3-27(12-36)48(70,71)72)37-13-28(49(73,74)75)4-29(14-37)50(76,77)78)21-42(20-40)93(38-15-30(51(79,80)81)5-31(16-38)52(82,83)84)39-17-32(53(85,86)87)6-33(18-39)54(88,89)90/h1-21H
    • InChI Key: ZEGFUFYAPSCXKN-UHFFFAOYSA-N
    • SMILES: C1(N(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=CC(N(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=CC(N(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=C1

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